Cas no 27266-61-1 (7-Aminocephalosporanic Acid Diphenylmethyl Ester)

• Product Name: 7-Aminocephalosporanic Acid Diphenylmethyl Ester
• CAS No: 27266-61-1
• MF: C₂₃H₂₂N₂O₅S
• MW: 438.496184825897
• CID: 1429636
• Update Time: 2025-10-31

7-Aminocephalosporanic Acid Diphenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[(acetyloxy)methyl]-7-amino-8-oxo-, diphenylmethyl ester, (6R,7R)-
• 7-Aminocephalosporanic Acid Diphenylmethyl Ester
• benzhydryl (6R,7R)-3-(acetoxymethyl)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[(acetyloxy)methyl]-7-amino-8-oxo-, diphenylmethyl ester, (6R,7R)-

• Inchi： 1S/C23H22N2O5S/c1-14(26)29-12-17-13-31-22-18(24)21(27)25(22)19(17)23(28)30-20(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,18,20,22H,12-13,24H2,1H3/t18-,22-/m1/s1
• InChI Key： SYPOLUBDFBZUAI-XMSQKQJNSA-N
• SMILES： N12[C@@]([H])([C@H](N)C1=O)SCC(COC(C)=O)=C2C(OC(C1=CC=CC=C1)C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 7-Aminocephalosporanic Acid Diphenylmethyl Ester

7-Aminocephalosporanic Acid Diphenylmethyl Ester (CAS No. 27266-61-1)

The compound 7-Aminocephalosporanic Acid Diphenylmethyl Ester (CAS No. 27266-61-1) is a significant intermediate in the field of organic chemistry, particularly in the synthesis of cephalosporin derivatives. This compound is widely recognized for its role in the development of β-lactam antibiotics, which are essential in modern medicine for combating bacterial infections. The diphenylmethyl ester group attached to the 7-aminocephalosporanic acid backbone provides unique chemical properties that make it a valuable precursor in drug design and synthesis.

Recent advancements in chemical synthesis have further highlighted the potential of 7-Aminocephalosporanic Acid Diphenylmethyl Ester in creating novel antibiotic agents. Researchers have explored its application in the development of extended-spectrum cephalosporins, which exhibit enhanced activity against a broader range of pathogens. The ability to modify the diphenylmethyl ester group has opened new avenues for tailoring the compound's pharmacokinetic properties, such as improving bioavailability and reducing side effects.

In terms of chemical structure, 7-Aminocephalosporanic Acid Diphenylmethyl Ester consists of a β-lactam ring fused with a dihydrothiazine ring system. The presence of the diphenylmethyl ester group at the 7-position plays a crucial role in stabilizing the molecule and enhancing its reactivity during synthetic transformations. This structural feature has been leveraged in various coupling reactions to introduce functional groups that can improve the compound's therapeutic profile.

One of the most promising applications of this compound lies in its use as an intermediate for producing semisynthetic cephalosporins. By modifying the substituents on the β-lactam ring, chemists can create derivatives with improved efficacy against antibiotic-resistant bacteria. For instance, recent studies have demonstrated that derivatives of 7-Aminocephalosporanic Acid Diphenylmethyl Ester can be tailored to inhibit specific enzymes involved in bacterial cell wall synthesis, thereby offering new strategies for combating multidrug-resistant infections.

The synthesis of 7-Aminocephalosporanic Acid Diphenylmethyl Ester typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the β-lactam ring and subsequent esterification to introduce the diphenylmethyl group. Advances in catalytic methods and green chemistry have made these processes more efficient and environmentally friendly, contributing to the scalability of production.

From an industrial perspective, 7-Aminocephalosporanic Acid Diphenylmethyl Ester is a critical building block in pharmaceutical manufacturing. Its role as an intermediate underscores its importance in maintaining a steady supply of cephalosporin-based antibiotics. Moreover, ongoing research into its potential applications beyond antibiotics—such as in diagnostic agents or imaging technologies—has expanded its utility across diverse fields.

In conclusion, 7-Aminocephalosporanic Acid Diphenylmethyl Ester (CAS No. 27266-61-1) stands as a pivotal compound in organic chemistry and pharmacology. Its unique structure and versatile properties continue to drive innovation in drug development, particularly in addressing the growing challenge of antibiotic resistance. As research progresses, this compound is expected to play an even more significant role in advancing therapeutic solutions for global health challenges.